Cas no 1806888-67-4 (6-Amino-3-(difluoromethyl)-4-methylpyridine-2-methanol)

• Product Name: 6-Amino-3-(difluoromethyl)-4-methylpyridine-2-methanol
• CAS No: 1806888-67-4
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4856617
• Update Time: 2025-11-01

6-Amino-3-(difluoromethyl)-4-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(difluoromethyl)-4-methylpyridine-2-methanol

• Inchi： 1S/C8H10F2N2O/c1-4-2-6(11)12-5(3-13)7(4)8(9)10/h2,8,13H,3H2,1H3,(H2,11,12)
• InChI Key： YKTDDQKGFXOVNF-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=NC(=CC=1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1

Additional information on 6-Amino-3-(difluoromethyl)-4-methylpyridine-2-methanol

Introduction to 6-Amino-3-(difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1806888-67-4) and Its Emerging Applications in Chemical Biology

6-Amino-3-(difluoromethyl)-4-methylpyridine-2-methanol, identified by the chemical identifier CAS No. 1806888-67-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of an amino group, a difluoromethyl substituent, and a hydroxymethyl group, contribute to its unique chemical properties and potential applications.

The difluoromethyl group is a key structural element in this compound, which has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug molecules. In recent years, the incorporation of difluoromethyl groups into pharmacophores has been demonstrated to improve the pharmacokinetic profiles of various therapeutic agents. This modification often leads to increased lipophilicity and resistance to enzymatic degradation, making it an attractive feature for medicinal chemists seeking to develop more effective and durable drugs.

Furthermore, the amino group in 6-Amino-3-(difluoromethyl)-4-methylpyridine-2-methanol provides a versatile site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. The hydroxymethyl group at the 2-position adds another layer of reactivity, allowing for conjugation with other biomolecules or for participation in various chemical transformations. These structural attributes make this compound a valuable scaffold for exploring novel therapeutic strategies.

In the realm of chemical biology, pyridine derivatives have been extensively explored for their potential as bioactive molecules. The combination of the amino, difluoromethyl, and hydroxymethyl groups in 6-Amino-3-(difluoromethyl)-4-methylpyridine-2-methanol suggests that it may exhibit a range of biological activities, including interactions with enzymes and receptors. Recent studies have highlighted the importance of pyridine-based compounds in modulating cellular processes such as signal transduction, DNA replication, and metabolic pathways.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The ability to selectively inhibit kinase activity has made kinase inhibitors a cornerstone of modern oncology. The structural features of 6-Amino-3-(difluoromethyl)-4-methylpyridine-2-methanol make it a compelling candidate for designing kinase inhibitors due to its capacity to interact with the active sites of these enzymes.

Moreover, the presence of the difluoromethyl group has been shown to enhance the binding affinity of small molecule inhibitors to their target proteins. This modification can improve the drug-like properties of candidate compounds by increasing their metabolic stability and reducing their susceptibility to rapid degradation. Such improvements are crucial for developing drugs that can maintain efficacy over longer periods and exhibit better pharmacokinetic profiles.

Recent advancements in computational chemistry have also facilitated the design and optimization of pyridine-based drug candidates. Molecular modeling techniques have been employed to predict how different structural modifications, including those present in 6-Amino-3-(difluoromethyl)-4-methylpyridine-2-methanol, will affect binding interactions with biological targets. These computational studies have provided valuable insights into how subtle changes in molecular structure can significantly impact biological activity.

The hydroxymethyl group at the 2-position of this compound offers another avenue for further derivatization, allowing researchers to explore its potential as a precursor for more complex molecules. For instance, it can be oxidized to form an aldehyde or ketone, or it can undergo etherification reactions to introduce additional functional groups. These transformations open up possibilities for creating a wide array of derivatives with unique biological properties.

In conclusion, 6-Amino-3-(difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1806888-67-4) represents a promising compound with significant potential in pharmaceutical research and chemical biology. Its structural features, including the amino, difluoromethyl, and hydroxymethyl groups, make it a versatile scaffold for designing novel bioactive molecules. The emerging applications in kinase inhibition and other therapeutic areas highlight its importance as a building block for future drug development efforts.